4-(t-butyl)-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo(2.2.2)octane
4-(t-butyl)-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo(2.2.2)octane
Brand Name:
Vulcanchem
CAS No.:
119963-45-0
VCID:
VC0046384
InChI:
InChI=1S/C16H19NO3S/c1-14(2,3)15-8-18-16(19-9-15,20-10-15)12-4-6-13(7-5-12)17-11-21/h4-7H,8-10H2,1-3H3
SMILES:
CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S
Molecular Formula:
C16H19NO3S
Molecular Weight:
305.4 g/mol
4-(t-butyl)-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo(2.2.2)octane
CAS No.: 119963-45-0
Main Products
VCID: VC0046384
Molecular Formula: C16H19NO3S
Molecular Weight: 305.4 g/mol
| CAS No. | 119963-45-0 |
|---|---|
| Product Name | 4-(t-butyl)-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo(2.2.2)octane |
| Molecular Formula | C16H19NO3S |
| Molecular Weight | 305.4 g/mol |
| IUPAC Name | 4-tert-butyl-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo[2.2.2]octane |
| Standard InChI | InChI=1S/C16H19NO3S/c1-14(2,3)15-8-18-16(19-9-15,20-10-15)12-4-6-13(7-5-12)17-11-21/h4-7H,8-10H2,1-3H3 |
| Standard InChIKey | YQBOEEPCDKMJBG-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S |
| Canonical SMILES | CC(C)(C)C12COC(OC1)(OC2)C3=CC=C(C=C3)N=C=S |
| Synonyms | 4-(t-butyl)-1-(4-isothiocyanatophenyl)-2,6,7-trioxabicyclo(2.2.2)octane p-NCS-TBOB |
| PubChem Compound | 147821 |
| Last Modified | Nov 11 2021 |
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